5-Deoxodihydrokalafungin
Description
5-Deoxodihydrokalafungin is a polyketide-derived natural compound with the IUPAC name 5-hydroxy-2,6,6,10-tetramethyl-16-oxo-11,13-dioxatetracyclo[8.8.0.0²,⁷.0¹²,¹⁷]octadeca-12(17),14-diene-14-carboxylic acid . It belongs to the tetracyclic quinone family, characterized by a fused dioxane and bicyclic aromatic system. This compound is biosynthetically related to actinorhodin, a well-studied antibiotic produced by Streptomyces species. Its structure features hydroxyl, methyl, and carboxylic acid functional groups, which influence its reactivity and biological activity.
Properties
Molecular Formula |
C16H16O5 |
|---|---|
Molecular Weight |
288.29 g/mol |
IUPAC Name |
2-[(1R,3S)-9-hydroxy-1-methyl-10-oxo-1,3,4,5-tetrahydrobenzo[g]isochromen-3-yl]acetic acid |
InChI |
InChI=1S/C16H16O5/c1-8-14-10(6-11(21-8)7-13(18)19)5-9-3-2-4-12(17)15(9)16(14)20/h2-4,8,11,17H,5-7H2,1H3,(H,18,19)/t8-,11+/m1/s1 |
InChI Key |
BGCANOPAKSHGIV-KCJUWKMLSA-N |
SMILES |
CC1C2=C(CC(O1)CC(=O)O)CC3=C(C2=O)C(=CC=C3)O |
Isomeric SMILES |
C[C@@H]1C2=C(C[C@H](O1)CC(=O)O)CC3=C(C2=O)C(=CC=C3)O |
Canonical SMILES |
CC1C2=C(CC(O1)CC(=O)O)CC3=C(C2=O)C(=CC=C3)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Comparison with Analogous Compounds
Structural Analog: 6-Deoxodihydrokalafungin
The most closely related compound is 6-deoxodihydrokalafungin, a key precursor in actinorhodin biosynthesis . While both compounds share the tetracyclic core, the absence of a hydroxyl group at position 6 in 6-deoxodihydrokalafungin distinguishes it from 5-deoxodihydrokalafungin (which lacks a hydroxyl at position 5).
Table 1: Structural Comparison of 5-Deoxodihydrokalafungin and 6-Deoxodihydrokalafungin
Other Related Compounds
- 5-Hydroxy-3-methoxydihydrofusarubin A/D : These fungal metabolites share the tetracyclic scaffold but include methoxy substitutions at C-3, enhancing lipophilicity and altering bioactivity .
- Thienoquinoline derivatives: Compounds like 5-ethyl-4-oxo-N-(thiophen-2-ylmethyl)-2-thieno[3,2-c]quinolinecarboxamide exhibit similar fused aromatic systems but lack the dioxane ring, reducing rigidity compared to 5-deoxodihydrokalafungin.
Research Findings and Functional Implications
Bioactivity Gaps
6-Deoxodihydrokalafungin’s role in actinorhodin production highlights the importance of hydroxylation patterns in antibiotic activity . In contrast, 5-deoxodihydrokalafungin’s biological function remains uncharacterized, possibly due to its scarcity in natural sources or lower stability.
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
